1-(6-Bromopyridin-2-yl)prop-2-yn-1-one

• Molecular Formula: C8H4BrNO
• Molecular Weight: 210.03 g/mol
• IUPAC Name: 1-(6-bromopyridin-2-yl)prop-2-yn-1-one
• InChI: InChI=1S/C8H4BrNO/c1-2-7(11)6-4-3-5-8(9)10-6/h1,3-5H
• InChI Key: DHTXBQDONPBQSB-UHFFFAOYSA-N
• Canonical SMILES: C#CC(=O)C1=NC(=CC=C1)Br

Description

1-(6-Bromopyridin-2-yl)prop-2-yn-1-one is a useful research compound. Its molecular formula is C8H4BrNO and its molecular weight is 210.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(6-bromopyridin-2-yl)prop-2-yn-1-ol (Example 512 Step 1) (1.00 g, 4.72 mmol) in CH2Cl2 (30 mL) was added Dess-Martin periodinane (4.00 g, 9.43 mmol). The reaction was stirred at room temperature for 2 h. It was subsequently diluted with CH2Cl2 and washed with 20% Na2S2O3. The combined organic layers were dried (MgSO4), filtered, and evaporated. Flash chromatography (0-25% EtOAc/hexanes) afforded the title compound as a colorless solid.